Cas no 2052-15-5 (Butyl 4-oxopentanoate)

Butyl 4-oxopentanoate Properties

Names and Identifiers

• Butyl 4-oxopentanoate
• n-butyl 4-oxopentanoate
• Levulinic acid n-butyl ester
• 2,4,5-Trimethoxyamphetamine Hydrochloride
• Butyl levulinate
• 4-Oxovaleric acid butyl ester
• Butyl 4-ketovalerate
• Butyl 4-Oxovalerate
• Butyl acetylpropionate
• Butyl laevulinate
• butyl-4-oxopentanoate
• Laevulinsaeure-butylester
• Levulinic Acid Butyl Ester
• n-Butyl laevulinate
• n-Butyl levulinate
• Pentanoic acid,4-oxo-,butyl ester
• 4-Oxo-pentanoic acid butyl ester
• +Expand

• MDL： MFCD00009209
• InChIKey： ISBWNEKJSSLXOD-UHFFFAOYSA-N
• Inchi： 1S/C9H16O3/c1-3-4-7-12-9(11)6-5-8(2)10/h3-7H2,1-2H3
• SMILES： CCCCOC(=O)CCC(=O)C

Computed Properties

• Exact Mass: 172.11000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 7
• Monoisotopic Mass: 172.109944
• Heavy Atom Count: 12
• Complexity: 152
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 1.69890
• PSA: 43.37000
• Refractive Index: 1.427-1.429
• Water Partition Coefficient: Slightly soluble in water.
• Boiling Point: 237°C
• Flash Point: 91 ºC
• FEMA: 2207
• Color/Form: liquid
• Solubility: Not determined
• Density: 0.974

Butyl 4-oxopentanoate Security Information

• RTECS：OI1700000
• WGK Germany：2
• Safety Term：6.1
• Safety Instruction： S24/25
• Packing Group：I; II; III
• Packing Group：I; II; III
• Hazard Level：6.1
• Dangerous goods sign： Xi
• Hazard Statement： H316
• Warning Statement： P332+P313
• Prompt：warning
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• TSCA：Yes

Butyl 4-oxopentanoate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters